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Compound of Interest

Compound Name: FLI-06

Cat. No.: B1672773

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical reagents like FLI-06 are critical for
ensuring a safe working environment and preventing environmental contamination. This
document outlines the essential safety protocols and disposal procedures for FLI-06, a
dihydropyridine derivative.

Chemical and Safety Data

A summary of the key chemical and safety information for FLI-06 is provided in the table below.
This data is essential for understanding the compound's properties and associated handling
requirements.
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Property Value

Cyclohexyl 2,7,7-trimethyl-4-(4-nitrophenyl)-5-

Chemical Name o0xo-1,4,5,6,7,8-hexahydroquinoline-3-
carboxylate

Molecular Formula C25H30N20s5

Molecular Weight 438.52 g/mol

Appearance Yellow powder

Soluble in DMSO (=38 mg/mL) and ethanol (10

Solubility

mM)

Store at -20°C, desiccated. Lyophilized form is
Storage stable for 24 months. Once in solution, use

within 1 week to prevent loss of potency.
Hazard Classification Combustible Solid

Disposal of FLI-06 and Contaminated Materials

The primary and mandatory method for the disposal of FLI-06 and any materials contaminated
with it is through a licensed and approved hazardous waste disposal contractor. Improper
disposal, such as discarding in regular trash or flushing down the drain, can lead to
environmental harm.

Core Disposal Principles:

o Professional Disposal: All waste containing FLI-06 must be collected and disposed of by a
certified hazardous waste management company.

» Original Containers: Whenever feasible, keep the chemical waste in its original container to
ensure clear identification and hazard communication.

e No Mixing: Do not mix FLI-06 waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office or the waste
disposal contractor.
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o Labeling: All containers with FLI-06 waste must be clearly and accurately labeled as
"Hazardous Waste" and include the full chemical name.

Step-by-Step Disposal Protocol

e Personal Protective Equipment (PPE): Before handling FLI-06 for disposal, all personnel
must wear appropriate PPE, including safety glasses, chemical-resistant gloves (such as
butyl rubber for DMSO solutions), and a lab coat.

» Container Preparation: Ensure the waste container is securely sealed. If the original
container is compromised, transfer the waste to a new, compatible, and properly labeled
container.

o Waste Segregation: Store FLI-06 waste separately from other laboratory waste to await
collection.

» Arrange for Pickup: Contact your institution's EHS office or a pre-approved hazardous waste
disposal company to schedule a pickup.

Disposal of FLI-06 Solutions

Since FLI-06 is often dissolved in solvents like DMSO or ethanol, these solutions must also be

treated as hazardous waste.

e DMSO Solutions: DMSO can facilitate the absorption of other chemicals through the skin.
Therefore, solutions of FLI-06 in DMSO require careful handling. These solutions should be
collected in designated solvent waste containers.[1][2]

e Ethanol Solutions: Ethanol is flammable. Solutions of FLI-06 in ethanol should be collected
in a designated flammable waste container.

Never pour FLI-06 solutions down the drain.[3] Dilute aqueous waste may, in some cases, be
suitable for sink disposal, but this does not apply to solutions containing organic solvents or
compounds like FLI-06.

Spill Management
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In the event of a small spill of FLI-06 powder, use an absorbent material such as vermiculite,
dry sand, or earth to contain it.[3] Do not use combustible materials. For liquid spills, absorb the
material with appropriate spill pads or absorbent materials. All spill cleanup materials must be
collected and disposed of as hazardous waste.

Logical Workflow for FLI-06 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of FLI-06.
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Caption: Logical workflow for the proper disposal of FLI-06 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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